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Cat. No.: B549837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of the gonadotropin-releasing hormone (GnRH) agonist, peforelin, following a preparatory

phase of treatment with the synthetic progestin, altrenogest. This therapeutic combination is

primarily employed in veterinary medicine to synchronize estrus and optimize reproductive

efficiency in swine and equines.

Introduction
Altrenogest, a potent synthetic progestin, is utilized to suppress the estrous cycle by mimicking

the effects of progesterone.[1][2] It effectively blocks the release of gonadotropin-releasing

hormone (GnRH) from the hypothalamus, which in turn suppresses the secretion of luteinizing

hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland.[3] This hormonal

suppression prevents follicular development and ovulation, leading to a synchronized return to

estrus upon cessation of treatment.

Peforelin is a synthetic analogue of GnRH that stimulates the anterior pituitary to release

gonadotropins, primarily FSH.[4][5] The selective stimulation of FSH is crucial for promoting the

growth and maturation of ovarian follicles.[4] When administered after a course of altrenogest,

peforelin helps to ensure a timely and synchronized follicular development, leading to a more

predictable ovulation. This combination of altrenogest for synchronization followed by peforelin
for follicular stimulation is a valuable tool for managing reproduction in livestock.
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Mechanism of Action
The sequential treatment with altrenogest and peforelin leverages a coordinated manipulation

of the hypothalamic-pituitary-gonadal (HPG) axis.

Altrenogest Phase: Altrenogest binds to progesterone receptors in the hypothalamus and

pituitary gland, exerting negative feedback on GnRH secretion. This leads to a reduction in

LH and FSH release, preventing follicular growth and ovulation.[1][3]

Peforelin Phase: Following the withdrawal of altrenogest, the administration of peforelin, a

GnRH agonist, binds to GnRH receptors on the anterior pituitary. This action stimulates the

synthesis and release of FSH and LH, initiating a new wave of follicular development.[4][6]

Signaling Pathway
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Caption: Hormonal signaling pathway of Altrenogest and Peforelin.

Applications in Swine (Gilts and Sows)
The combined altrenogest-peforelin protocol is well-established for estrus synchronization in

gilts and weaned sows to facilitate fixed-time artificial insemination (AI) and improve herd

reproductive management.

Experimental Protocol
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The following protocol is a generalized representation based on published studies.[4][7][8]

Researchers should consult specific product labels and literature for detailed guidance.

Day 1-18: Altrenogest Administration
(e.g., 20 mg/gilt/day)

Day 19-20: Altrenogest Withdrawal
(48-hour interval)

Day 20 (48h post-altrenogest):
Peforelin Injection

(Dose varies by parity)

Day 22 onwards:
Estrus Detection

(Twice daily)

Upon Estrus Detection:
Artificial Insemination

 

Day 1-14: Altrenogest Administration
(0.044 mg/kg, orally)

Day 15: Prostaglandin F2α Injection
(To lyse any existing corpus luteum)

Day 15 onwards: Altrenogest Withdrawal & Follicular Monitoring
(Daily ultrasound)

When Dominant Follicle ≥35 mm:
GnRH Agonist Administration
(e.g., Deslorelin, Buserelin)

24-48h post-GnRH Agonist:
Timed Artificial Insemination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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